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Compound of Interest

Compound Name: 2-Bromo-6-chloroaniline
CAS No.: 59772-49-5
Cat. No.: B1281334
Get Quote
. J

The first step in any disposal protocol is a complete understanding of the substance's inherent
risks. 2-Bromo-6-chloroaniline is classified as a hazardous substance, and its disposal is
governed by strict regulations. The causality behind these regulations stems from its
toxicological and ecological profile.

Toxicological Profile: 2-Bromo-6-chloroaniline is categorized as an acute toxicant. Exposure
via oral, dermal, or inhalation routes can be harmful.[1][2] It is also known to cause skin and
serious eye irritation.[3][4] This toxicological profile necessitates that it be handled as
hazardous waste to prevent potential harm to human health.

Ecological Profile: Many halogenated organic compounds exhibit persistence in the
environment and can be toxic to aquatic life.[1] Preventing the entry of 2-Bromo-6-
chloroaniline into waterways is a critical aspect of its disposal, as improper release can have
long-lasting adverse effects on ecosystems.[1]
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Property Identifier / Classification Source(s)
CAS Number 59772-49-5 [5]
Molecular Formula CeHsBrCIN [5]

UN Number UN2811 [3][6]

o Toxic solid, organic, n.o.s. (2-
Proper Shipping Name . [3]
Bromo-6-chloroaniline)

Hazard Class 6.1 (Toxic) [3]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

GHS Hazard Statements ) 31141171
H319 (Causes serious eye

irritation)

Under the Resource Conservation and Recovery Act (RCRA), chemical waste generators are
legally responsible for accurately classifying their waste.[1][8] While 2-Bromo-6-chloroaniline
is not explicitly listed by name, as a halogenated organic compound, it may fall under the "F-
list" of hazardous wastes from non-specific sources if it is part of a spent solvent mixture (e.g.,
FO01, F002).[9][10] It is imperative to consult your institution's Environmental Health and Safety
(EHS) office for precise waste code determination.

Section 2: Personal Protective Equipment (PPE) -
The First Line of Defense

Before handling 2-Bromo-6-chloroaniline for any purpose, including disposal, the appropriate
PPE must be donned. This equipment is not merely a suggestion but a critical barrier against
chemical exposure.
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PPE Item Specification Justification Source(s)
Chemical safety Protects against
goggles and/or a face splashes and airborne
Eye/Face Protection shield. Must comply dust particles that can  [3][11]
with OSHA 29 CFR cause serious eye
1910.133 or EN166. irritation.
Prevents skin contact,
which can cause
irritation and systemic
Compatible chemical- toxicity through
Hand Protection resistant gloves (e.g., dermal absorption. [6][11]
Nitrile, Neoprene). Gloves must be
inspected before use
and disposed of after
contamination.
Protects skin and
A fully buttoned, )
] ] personal clothing from
Body Protection flame-resistant o 12]
contamination by
laboratory coat. )
spills or splashes.
Not typically required
if handled within a
certified chemical
fume hood. If dust Prevents inhalation of
) ) may be generated in the compound, which
Respiratory Protection [2][3][11]

an open area, a
NIOSH/MSHA
approved respirator
with a particle filter is

necessary.

is a primary route of

toxic exposure.

Section 3: Waste Segregation & Collection Protocol

Proper disposal begins at the point of generation. Cross-contamination of waste streams can

create dangerous chemical reactions and significantly increase disposal costs. Therefore, a
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strict segregation protocol is mandatory.

Step-by-Step Collection Methodology:

Designate a Waste Container: Use a dedicated, chemically compatible container for 2-
Bromo-6-chloroaniline waste. High-density polyethylene (HDPE) containers are generally
suitable.[13] The container must be in good condition, with a secure, leak-proof lid.[14]

Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Fill it out
completely, listing "2-Bromo-6-chloroaniline” and its concentration. Accurate
characterization is a regulatory requirement.[15]

Segregate Waste Types:

o Solid Waste: Collect pure 2-Bromo-6-chloroaniline, contaminated spatulas, weigh boats,
and contaminated PPE (e.g., gloves, absorbent pads) in the designated solid waste
container.[12]

o Liquid Waste: If 2-Bromo-6-chloroaniline is dissolved in a solvent, collect it in a separate,
clearly labeled liquid waste container. Do not mix halogenated and non-halogenated
solvent wastes, as their disposal methods and costs differ.[15]

Container Management: Keep the waste container closed at all times, except when adding
waste.[13] Do not fill containers beyond 90% capacity to allow for expansion and prevent
spills.[14]

Temporary Storage: Store the sealed and labeled waste container in a designated satellite
accumulation area within the laboratory. This area should be away from drains and
incompatible materials.[12]

Section 4: Spill Management - Immediate Response
Protocols

Accidents can happen despite the best precautions. A clear, rehearsed spill response plan is

essential. The response is dictated by the magnitude of the spill.
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Minor Spill Response (Contained within a fume hood or
a small, manageable area):

o Alert Personnel: Immediately notify others in the vicinity.[16]

o Ensure Ventilation: Keep the chemical fume hood running. Do not turn off laboratory
ventilation systems.[16]

o Don Appropriate PPE: If not already wearing it, don all PPE as outlined in Section 2.

o Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or a
commercial spill pillow, working from the outside in to prevent spreading.[16][17]

o Collect Residue: Carefully scoop the absorbent material and spilled solid into your
designated hazardous waste container. Use non-sparking tools if the compound is in a
flammable solvent.[16]

o Decontaminate: Wipe the spill area with a suitable solvent (consult the SDS), followed by
soap and water.[16] All cleaning materials (wipes, pads) must be disposed of as hazardous
waste.[16]

¢ Report: Inform your Principal Investigator and/or EHS office about the spill, even if minor.

Major Spill Response (Outside of a containment device,
large quantity, or if you feel unsafe):

o Evacuate: Immediately evacuate the laboratory, alerting others as you leave.[12][16]
« Isolate: Close the laboratory doors to contain the spill.

o Call for Help: Contact your institution's emergency number or 911. Provide the chemical
name, location, and approximate quantity of the spill.[16]

o Assist Emergency Responders: Meet the emergency response team and provide them with
the Safety Data Sheet (SDS) for 2-Bromo-6-chloroaniline.

Spill Response Decision Workflow
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Caption: Decision workflow for responding to a 2-Bromo-6-chloroaniline spill.
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Section 5: Final Disposal Pathway

Once the waste has been collected and the container is ready for removal, the final disposal
process is initiated. This must be done in coordination with your institution's EHS office or a
licensed hazardous waste disposal contractor.

» Arrange for Pickup: Contact your EHS office to schedule a pickup of the hazardous waste
container.[3][4] Do not allow waste to accumulate in the lab for extended periods.

o Documentation: Ensure all paperwork, such as a hazardous waste manifest or internal
tracking form, is completed accurately. This is a legal document that tracks the waste from
“cradle to grave."

o Professional Disposal: The licensed waste disposal company will transport the material to a
permitted Treatment, Storage, and Disposal Facility (TSDF).[6] The most common disposal
method for halogenated organic solids like 2-Bromo-6-chloroaniline is high-temperature
incineration in a specialized hazardous waste incinerator. This process ensures the complete
destruction of the molecule, converting it into less harmful components like carbon dioxide,
water, and inorganic acids, which are then scrubbed from the exhaust stream.

By adhering to these rigorous, well-documented procedures, you contribute to a culture of
safety, responsibility, and scientific integrity. Proper chemical waste management is not an
ancillary task but an integral part of professional scientific conduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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